Cas no 1545047-35-5 (2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid)

• Product Name: 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid
• CAS No: 1545047-35-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5273745
• PubChem ID: 83818578
• Update Time: 2025-05-22

2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-685941
• 1545047-35-5
• 2-[2-(dimethylamino)ethyl]pyrimidine-4-carboxylic acid
• 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid

• Inchi： 1S/C9H13N3O2/c1-12(2)6-4-8-10-5-3-7(11-8)9(13)14/h3,5H,4,6H2,1-2H3,(H,13,14)
• InChI Key： UKVQZIVLVRVXRS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(CCN(C)C)=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid

Comprehensive Overview of 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid (CAS No. 1545047-35-5)

The compound 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid (CAS No. 1545047-35-5) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dimethylaminoethyl side chain and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its potential applications in modulating enzyme activity and designing novel therapeutic agents.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing antiviral, anticancer, and anti-inflammatory drugs. The 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. Its CAS No. 1545047-35-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in 2024 is the exploration of small-molecule modulators for targeted therapies. The dimethylaminoethyl moiety in this compound enhances its ability to interact with biological targets, such as kinases and GPCRs, which are hot topics in precision medicine. Additionally, its carboxylic acid group allows for further derivatization, enabling researchers to fine-tune pharmacokinetic properties like solubility and bioavailability.

From a synthetic perspective, 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid is often synthesized via multi-step organic reactions, including condensation and hydrolysis. Its purity and stability are critical for reproducibility in research, making analytical techniques like HPLC and NMR essential for quality control. The compound’s CAS No. 1545047-35-5 is a vital identifier for procurement and regulatory compliance, ensuring traceability in global supply chains.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for pyrimidine derivatives are recommended to minimize risks. Researchers often inquire about storage conditions (e.g., temperature-sensitive) and compatibility with common solvents, which underscores the need for detailed technical documentation.

In summary, 2-[2-(Dimethylamino)ethyl]pyrimidine-4-carboxylic acid (CAS No. 1545047-35-5) represents a promising scaffold for drug development, aligning with contemporary interests in structure-activity relationships and fragment-based drug design. Its dual functionality and adaptability position it as a valuable tool for addressing unmet medical needs.